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Compound of Interest

Compound Name: Sm21 maleate

Cat. No.: B1681019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sm21 maleate is a potent and selective sigma-2 (02) receptor antagonist that has
demonstrated central nervous system effects, including analgesic and nootropic properties,
following systemic administration. Its mechanism of action is attributed to the increased release
of acetylcholine at central muscarinic synapses. The sigma-2 receptor, now identified as
Transmembrane Protein 97 (TMEM97), is a multifaceted protein implicated in various cellular
processes, including calcium signaling and neuronal modulation.[1][2] This document provides
detailed application notes and protocols for the administration of Sm21 maleate in animal
studies, based on available preclinical research.

Data Presentation
Physicochemical Properties of Sm21 Maleate
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Property Value Reference
Molecular Weight 453.92 g/mol

Formula C18H24CINO3.C4H404

Solubility Soluble in water up to 25 mM

Purity >98%

Storage Room Temperature

Pharmacokinetic Parameters

No specific pharmacokinetic data (Cmax, Tmax, half-life) for Sm21 maleate was found in the
public domain at the time of this writing.

Toxicology Data

No specific LD50 value for Sm21 maleate was found in the public domain at the time of this

writing.

Experimental Protocols
Preparation of Sm21 Maleate for In Vivo Administration

Objective: To prepare a sterile solution of Sm21 maleate for intraperitoneal injection in mice.

Materials:

Sm21 maleate powder

Sterile, pyrogen-free water for injection

Sterile 0.9% saline solution

Sterile vials

Sterile filters (0.22 pm)

Vortex mixer
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e Analytical balance
Procedure:

o Calculate the required amount of Sm21 maleate: Based on the desired concentration and
final volume. For example, to prepare a 1 mg/mL solution, weigh out 1 mg of Sm21 maleate
for each mL of vehicle.

e Dissolve Sm21 maleate: Aseptically add the weighed Sm21 maleate powder to a sterile vial.
Add a small volume of sterile water for injection to dissolve the powder, as Sm21 maleate is
soluble in water. Vortex gently until fully dissolved.

¢ Dilute to the final concentration: Add sterile 0.9% saline to the dissolved Sm21 maleate to
reach the final desired concentration.

« Sterile filter the solution: Draw the solution into a sterile syringe and pass it through a 0.22
pum sterile filter into a final sterile vial.

o Storage: Store the prepared solution according to stability data, if available. For short-term
use, refrigeration at 2-8°C is generally recommended.

In Vivo Administration of Sm21 Maleate in Mice

Objective: To administer Sm21 maleate via intraperitoneal injection to mice for behavioral or
other in vivo studies. This protocol is based on methodologies used in studies investigating the
effects of Sm21 maleate on cocaine-induced behaviors.

Animal Model:
e Species: Mouse (e.g., Swiss Webster)
Dosing:

e Dose Range: 0-10 mg/kg body weight. The specific dose will depend on the experimental
objectives.

Administration Protocol:
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» Animal Acclimation: Allow mice to acclimate to the housing and experimental conditions for a
sufficient period before the start of the experiment.

e Handling and Restraint: Gently handle and restrain the mouse to expose the abdominal area
for injection.

« Injection: Administer the prepared Sm21 maleate solution via intraperitoneal (i.p.) injection.
The injection volume should be appropriate for the size of the mouse (typically 5-10 mL/kg).

e Timing of Administration: The timing of Sm21 maleate administration relative to other
treatments or behavioral testing is critical. For example, in studies of cocaine-induced
behaviors, Sm21 maleate has been administered 15 minutes prior to the administration of
cocaine.

o Observation: Following injection, monitor the animals for any adverse reactions and for the
expected pharmacological effects as per the study design.
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Caption: Proposed signaling pathway of Sm21 maleate as a sigma-2 receptor antagonist.

Experimental Workflow for Sm21 Maleate Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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